{4-[4-(4-Methylphenyl)-1,3-thiazol-2-yl]phenyl}methanamine

• IUPAC Name: [4-[4-(4-methylphenyl)-1,3-thiazol-2-yl]phenyl]methanamine
• InChI: InChI=1S/C17H16N2S/c1-12-2-6-14(7-3-12)16-11-20-17(19-16)15-8-4-13(10-18)5-9-15/h2-9,11H,10,18H2,1H3
• InChI Key: KYCRXWRBAPELEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)C3=CC=C(C=C3)CN
• Molecular Formula: C17H16N2S
• Molecular Weight: 280.4 g/mol

Description

The compound “{4-[4-(4-Methylphenyl)-1,3-thiazol-2-yl]phenyl}methanamine” is a complex organic molecule that contains a thiazole ring. Thiazole is a five-membered ring with one sulfur atom and one nitrogen atom. It is a common component in various natural products and medicinal agents.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the thiazole ring, a phenyl ring, and a methylphenyl group. The exact structure would depend on the positions of these groups in the molecule.

Chemical Reactions Analysis

Thiazole compounds are known to participate in various chemical reactions due to the presence of nitrogen and sulfur in the ring. They can undergo nucleophilic and oxidation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Thiazole compounds generally have a molecular weight around 250 g/mol. They are usually solid at room temperature.

Mechanism of Action

Target of Action

Compounds with similar structures, such as 4-methylphenethylamine (4mpea), are known to act as agonists for the human trace amine associated receptor 1 (taar1) . TAAR1 plays a crucial role in the regulation of neurotransmission in the brain .

Mode of Action

If we consider its potential similarity to 4mpea, it might interact with taar1, leading to changes in neurotransmission

Biochemical Pathways

Compounds with similar structures have been associated with various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that the compound could potentially affect a wide range of biochemical pathways.

Result of Action

Based on the potential biological activities of similar compounds, it could potentially have a wide range of effects, including antiviral, anti-inflammatory, and anticancer effects .